Cas no 144875-57-0 (4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol)
144875-57-0 structure
Product Name:4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol
CAS No:144875-57-0
MF:C15H16ClN3O
MW:289.760042190552
CID:2777830
PubChem ID:15224401
Update Time:2025-04-21
4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol Chemical and Physical Properties
Names and Identifiers
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- 144875-57-0
- 4-chloro-1-(2-methylpropyl)-1h-imidazo-[4,5-c]quinoline-2-methanol
- 4-CHLORO-1-(2-METHYLPROPYL)-1H-IMIDAZO[4,5-C]QUINOLINE-2-METHANOL
- [4-CHLORO-1-(2-METHYLPROPYL)-1H-IMIDAZO[4,5-C]QUINOLIN-2-YL]METHANOL
- IASLIRGGBGIXHH-UHFFFAOYSA-N
- (4-chloro-1-isobutyl-1H-imidazo[4,5-c]quinolin-2-yl)methanol
- SCHEMBL6719508
- DTXSID80570251
- 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol
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- Inchi: 1S/C15H16ClN3O/c1-9(2)7-19-12(8-20)18-13-14(19)10-5-3-4-6-11(10)17-15(13)16/h3-6,9,20H,7-8H2,1-2H3
- InChI Key: IASLIRGGBGIXHH-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C3C=CC=CC=3N=1)N(C(CO)=N2)CC(C)C
Computed Properties
- Exact Mass: 289.0981898Da
- Monoisotopic Mass: 289.0981898Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 50.9Ų
4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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